Cas no 1219264-02-4 (5-(5-Bromopyridin-2-yl)cyclohexane-1,3-dione)

• Product Name: 5-(5-Bromopyridin-2-yl)cyclohexane-1,3-dione
• CAS No: 1219264-02-4
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• MDL: MFCD12827887
• CID: 4687043
• Update Time: 2025-10-24

5-(5-Bromopyridin-2-yl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-(5-Bromopyridin-2-yl)cyclohexane-1,3-dione
• SBB054349
• 5-(5-bromo-2-pyridyl)cyclohexane-1,3-dione

• MDL： MFCD12827887
• Inchi： 1S/C11H10BrNO2/c12-8-1-2-11(13-6-8)7-3-9(14)5-10(15)4-7/h1-2,6-7H,3-5H2
• InChI Key： KMFQUSSUGJYGBM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1CC(CC(C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Topological Polar Surface Area: 47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 5-(5-Bromopyridin-2-yl)cyclohexane-1,3-dione

Introduction to 5-(5-Bromopyridin-2-yl)cyclohexane-1,3-dione (CAS No: 1219264-02-4)

5-(5-Bromopyridin-2-yl)cyclohexane-1,3-dione is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1219264-02-4, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound consists of a cyclohexane ring fused with a pyridine moiety, further modified by a bromine substituent at the 5-position and a carbonyl group at the 1 and 3 positions of the cyclohexane ring. Such a configuration makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The< strong>5-(5-Bromopyridin-2-yl)cyclohexane-1,3-dione molecule exhibits interesting electronic and steric properties, which are crucial for its role in organic synthesis. The bromine atom at the pyridine ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in the construction of complex molecular architectures, making this compound a valuable building block in medicinal chemistry. Additionally, the presence of two carbonyl groups enhances its reactivity, allowing for further derivatization into esters, amides, or other functional groups essential for drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds derived from pyridine and cyclohexane frameworks. The< strong>5-(5-Bromopyridin-2-yl)cyclohexane-1,3-dione has been investigated in several studies for its potential as an intermediate in the synthesis of novel therapeutic agents. For instance, researchers have explored its utility in developing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The bromine substituent facilitates the introduction of aryl or heteroaryl groups through cross-coupling reactions, leading to compounds with enhanced binding affinity to target proteins.

One notable application of this compound is in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play a crucial role in numerous biological pathways and are often considered challenging targets for drug development. The< strong>5-(5-Bromopyridin-2-yl)cyclohexane-1,3-dione serves as a key intermediate in creating molecules that can disrupt these interactions, thereby modulating cellular processes relevant to diseases such as Alzheimer's and cancer. The structural flexibility provided by the cyclohexane ring allows for the optimization of binding pockets, while the pyridine moiety enhances solubility and bioavailability.

The compound's reactivity also makes it suitable for developing probes and tools for biochemical research. Researchers have utilized derivatives of< strong>5-(5-Bromopyridin-2-yl)cyclohexane-1,3-dione to study enzyme mechanisms and protein function. For example, fluorescent probes based on this scaffold have been designed to visualize intracellular signaling pathways with high specificity. The ability to modify both the bromine and carbonyl groups allows for fine-tuning of probe properties such as fluorescence emission wavelength and hydrophobicity.

In addition to its pharmaceutical applications, the< strong>5-(5-Bromopyridin-2-yl)cyclohexane-1,3-dione has shown promise in materials science. Its unique structural features make it a candidate for developing organic semiconductors and liquid crystals. These materials are essential components in electronic devices such as organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs). The ability to incorporate functional groups into its structure allows for tuning electrical properties, making it a valuable candidate for next-generation electronic materials.

The synthesis of< strong>5-(5-Bromopyridin-2-yl)cyclohexane-1,3-dione involves multi-step organic transformations that highlight its synthetic utility. Common synthetic routes include condensation reactions between cyclohexanone derivatives and 5-bromo-pyridine carboxaldehydes or ketones under basic conditions. These reactions often require careful optimization of reaction conditions to ensure high yields and purity. Advances in catalytic systems have further improved the efficiency of these synthetic routes, making large-scale production more feasible.

The compound's stability under various conditions is another critical factor influencing its industrial applicability. Studies have shown that< strong>5-(5-Bromopyridin-2-yl)cyclohexane-1,3-dione remains stable under ambient conditions but may degrade under extreme pH or temperature conditions. This information is crucial for formulating storage solutions and ensuring long-term stability during transportation and handling. Furthermore, understanding its spectroscopic properties such as NMR spectra and mass spectrometry data is essential for characterizing samples accurately.

In conclusion, 5-(5-Bromopyridin-2-yl)cyclohexane-1,3-dione (CAS No: 1219264-02-4) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and biochemical research. Its unique structural features make it an excellent intermediate for synthesizing diverse pharmacologically active molecules. The ongoing research into its applications underscores its importance as a building block in modern chemistry. As new synthetic methodologies continue to emerge，the utility of this compound is expected to expand，opening up new avenues for innovation across multiple scientific disciplines.